Cas no 1848244-57-4 (VPhos Pd G4)

• Product Name: VPhos Pd G4
• CAS No: 1848244-57-4
• MF: C₄₇H₆₄NO₄PPdS
• MW: 876.47
• CID: 4709061
• Update Time: 2025-07-25

VPhos Pd G4 Chemical and Physical Properties

Names and Identifiers

• VPhos Pd G4
• Methanesulfonato(2- dicyclohexyl phosphine-2'-methoxy-4',6'-di-t-butylphosphino-1,1'-diphenyl) (2'-methylamino-1,1'-biphenyl-2-yl)palladium(II) (VPhos Pd G4)

• Inchi： 1S/C33H49OP.C13H11N.CH4O3S.Pd/c1-32(2,3)24-22-28(33(4,5)6)31(29(23-24)34-7)27-20-14-15-21-30(27)35(25-16-10-8-11-17-25)26-18-12-9-13-19-26;1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11;1-5(2,3)4;/h14-15,20-23,25-26H,8-13,16-19H2,1-7H3;2-7,9-10H,1H3;1H3,(H,2,3,4);/q;-2;;+2
• InChI Key： VAPBXRPNLXSRPD-UHFFFAOYSA-N
• SMILES： P(C1CCCCC1)(C1CCCCC1)(C1C=CC=CC=1C1C(=CC(C(C)(C)C)=CC=1C(C)(C)C)OC)[Pd+2]1(N(C2=CC=CC=C2C2=CC=CC=[C-]12)C)[O-]S(=O)(=O)C

VPhos Pd G4 Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on VPhos Pd G4

VPhos Pd G4: A Comprehensive Overview

The compound with CAS No. 1848244-57-4, commonly referred to as VPhos Pd G4, has emerged as a significant player in the field of catalytic chemistry. This innovative material, which incorporates palladium (Pd) as its core component, has garnered considerable attention due to its exceptional catalytic properties and versatility in various chemical reactions. The VPhos Pd G4 system is particularly noted for its ability to facilitate cross-coupling reactions, making it an invaluable tool in the synthesis of complex organic molecules.

Recent advancements in catalytic systems have underscored the importance of ligand design in enhancing the efficiency and selectivity of palladium catalysts. The VPhos ligand, a derivative of bisphosphine, plays a pivotal role in stabilizing the palladium center and modulating its electronic properties. This stabilization not only enhances the catalyst's activity but also extends its operational lifetime, making VPhos Pd G4 a cost-effective solution for industrial applications.

One of the most remarkable aspects of VPhos Pd G4 is its ability to operate under mild reaction conditions. Unlike traditional palladium catalysts that often require high temperatures or pressures, this system can function effectively at ambient conditions. This feature not only simplifies the reaction setup but also reduces energy consumption, aligning with the growing demand for sustainable chemical processes.

Recent studies have explored the application of VPhos Pd G4 in asymmetric catalysis, where it has demonstrated exceptional enantioselectivity. This capability is particularly valuable in the pharmaceutical industry, where the synthesis of chiral compounds is paramount. By leveraging the unique chiral environment provided by the VPhos ligand, researchers have achieved unprecedented levels of enantiomeric excess in various coupling reactions.

The synthesis of VPhos Pd G4 involves a multi-step process that begins with the preparation of the VPhos ligand. This ligand is synthesized through a series of phosphine-mediated reactions, ensuring high purity and structural integrity. The subsequent incorporation of palladium into the system is carried out under controlled conditions to ensure optimal loading and dispersion.

In terms of applications, VPhos Pd G4 has found widespread use in academic research and industrial settings alike. Its versatility allows it to be employed in a diverse range of reactions, including Suzuki-Miyaura couplings, Heck reactions, and Stille couplings. The ability to adapt to different reaction scenarios makes it an indispensable tool for chemists seeking to explore new synthetic pathways.

Moreover, recent breakthroughs have highlighted the potential of VPhos Pd G4 in flow chemistry systems. By integrating this catalyst into continuous-flow reactors, researchers have achieved higher throughput and improved product quality compared to traditional batch processes. This development underscores the adaptability of VPhos Pd G4 to modern chemical manufacturing techniques.

The environmental impact of VPhos Pd G4 is another area that has attracted significant attention. Palladium-based catalysts are generally considered environmentally friendly due to their ability to operate under mild conditions and their compatibility with green solvents. The use of VPhos Pd G4 thus aligns with global efforts to promote sustainable chemistry practices.

In conclusion, VPhos Pd G4, with its unique combination of catalytic efficiency, operational flexibility, and environmental benignity, represents a cutting-edge advancement in palladium catalysis. Its continued development and application are expected to drive innovation across various fields, from pharmaceuticals to materials science.